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Compound of Interest

Compound Name: Bis(perfluorooctyl)itaconate

CAS No.: 243977-25-5

Cat. No.: B3254758 Get Quote

Synthesis, Physicochemical Properties, and Biomedical
Applications
Executive Summary & Scientific Disambiguation
Itaconic acid (IA) is a bio-based building block traditionally valued for its renewable origin and

metabolic role.[1] However, the functionalization of IA with perfluorooctyl (C8F17-) chains

transforms this hydrophilic metabolite into a highly hydrophobic, oleophobic monomer capable

of forming advanced fluoropolymers.

This guide focuses on Bis(1H,1H,2H,2H-perfluorooctyl) itaconate and its analogues.[1] These

materials are distinct from the hydrocarbon derivative 4-octyl itaconate (4-OI), which is widely

used as a cell-permeable immunometabolite. While 4-OI modulates the NRF2 pathway,

perfluorooctyl itaconates are primarily utilized in material science (superhydrophobic coatings)

and biomedical engineering (oxygen-carrying emulsions and 19F MRI tracers).

Core Value Proposition
High Oxygen Solubility: Fluorinated side chains enable high dissolved oxygen capacity,

critical for artificial blood substitutes and wound healing matrices.

19F MRI Imaging: The high fluorine content allows for "hot-spot" imaging with zero

background signal in biological tissues.
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Self-Assembly: Amphiphilic copolymers containing perfluorooctyl itaconates spontaneously

form stable micelles with fluorinated cores, ideal for encapsulating hydrophobic or fluorinated

drugs.

Synthesis of Perfluorooctyl Itaconates[2][3]
The synthesis of perfluorooctyl functionalized itaconates typically involves the direct

esterification of itaconic acid with a fluorinated alcohol, such as 1H,1H,2H,2H-perfluorodecanol

(often referred to as perfluorooctyl-ethyl alcohol to account for the ethylene spacer which

insulates the electron-withdrawing effect).

Reaction Mechanism
The reaction is an acid-catalyzed Fischer esterification. Due to the steric bulk of the fluorinated

tail and the lower nucleophilicity of fluorinated alcohols, high temperatures and continuous

water removal are required to drive the equilibrium toward the diester.

Validated Synthesis Protocol
Objective: Synthesis of Bis(1H,1H,2H,2H-perfluorodecyl) Itaconate.

Reagents:

Itaconic Acid (1.0 eq)

1H,1H,2H,2H-Perfluorodecanol (2.2 eq)

Catalyst: p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

Solvent: Toluene (azeotropic agent)

Inhibitor: Hydroquinone (trace, to prevent premature polymerization)

Step-by-Step Methodology:

Setup: Equip a 3-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a

reflux condenser.
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Charging: Add Itaconic Acid, Perfluorodecanol, p-TsOH, and Hydroquinone into the flask.

Dissolve in Toluene (approx. 0.5 M concentration relative to acid).

Reflux: Heat the mixture to reflux (approx. 110–115°C). Water generated during esterification

will collect in the Dean-Stark trap.

Monitoring: Continue reflux until water evolution ceases (typically 12–24 hours). Monitor

reaction progress via TLC or 1H NMR (disappearance of acid protons).

Workup: Cool the reaction mixture to room temperature. Wash with saturated NaHCO3

solution (3x) to remove unreacted acid and catalyst. Wash with brine (1x) and dry over

anhydrous MgSO4.

Purification: Remove solvent under reduced pressure. The crude product is often a waxy

solid. Recrystallize from methanol or purify via vacuum distillation (if thermal stability permits)

to obtain the pure monomer.

Synthesis Pathway Visualization
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Figure 1: Acid-catalyzed esterification pathway for the synthesis of bis-perfluorooctyl itaconate.

Polymerization and Self-Assembly
Itaconates are known for slow propagation rates in radical polymerization due to the steric

hindrance of the two ester groups attached to the vinyl moiety. Copolymerization is the

standard approach to incorporate these monomers into functional materials.

Copolymerization Strategies
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To create amphiphilic polymers suitable for drug delivery (micelles), perfluorooctyl itaconates

are often copolymerized with hydrophilic monomers like Poly(ethylene glycol) methyl ether

methacrylate (PEGMA).

Method: Reversible Addition-Fragmentation Chain Transfer (RAFT) or Atom Transfer Radical

Polymerization (ATRP) is preferred for precise molecular weight control.

Initiator: AIBN (Azobisisobutyronitrile).

Solvent: Trifluorotoluene (TFT) or hexafluoroisopropanol (HFIP) may be required to dissolve

the fluorinated monomer.

Micelle Formation (Self-Assembly)
In aqueous environments, these amphiphilic copolymers self-assemble. The perfluorinated

chains segregate into a hydrophobic (and lipophobic) core, while the PEG chains form a

hydrophilic corona.

Key Feature: The "Fluorine Effect" creates a core that is distinct from standard hydrocarbon

cores. It is exceptionally stable and can solubilize fluorinated drugs or oxygen gas.

Micellar Assembly Visualization
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Figure 2: Self-assembly of amphiphilic fluorinated itaconate copolymers into drug-loaded

micelles.

Physicochemical Properties[1][5][6][7][8]
The incorporation of perfluorooctyl chains imparts unique surface and bulk properties.

Property Value / Characteristic
Relevance to Drug
Development

Surface Tension < 15 mN/m (Solid films)
High biocompatibility; protein

repulsion (anti-biofouling).

Contact Angle
> 110° (Water), > 70°

(Hexadecane)

Superhydrophobicity; stability

in biological fluids.

Oxygen Solubility 40–50 vol% (approx.)
Critical for oxygen therapeutics

(artificial blood).

Glass Transition (Tg) Varies (-10°C to 40°C)
Tunable flexibility for coating

medical devices.

19F NMR Shift
-81 ppm (CF3), -113 to -126

ppm (CF2)

Distinct signature for MRI

tracking (no background

noise).

Applications in Drug Development & MedTech
Oxygen Therapeutics (Artificial Blood)
Perfluorocarbons (PFCs) are chemically inert and dissolve large amounts of gases.

Poly(perfluorooctyl itaconate) emulsions can serve as oxygen carriers in trauma situations or

for organ preservation. Unlike free PFC liquids, polymer-stabilized emulsions (using itaconate

copolymers) offer better stability and prolonged circulation times.

19F MRI Theranostics
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Protons (1H) are abundant in the body, creating background noise in MRI. Fluorine (19F) is

virtually absent in biological tissue.

Mechanism: Nanoparticles with a poly(perfluorooctyl itaconate) core provide a strong, "hot-

spot" signal in 19F MRI.

Application: Tracking the biodistribution of drug carriers quantitatively. If the polymer

encapsulates a drug, the MRI signal correlates directly with drug concentration at the target

site.

Medical Device Coatings
The low surface energy of fluorinated itaconate polymers makes them excellent candidates for

coating catheters and implants.

Benefit: They prevent protein adsorption (fouling) and thrombosis (clotting), reducing the risk

of device failure and infection.
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Context: Details the physics of 19F MRI and the requirement for high local fluorine density,
which bis-perfluorooctyl itacon

Patent: Fluorinated Itacon

Source: US P
Context: Explicitly lists bis(perfluorooctyl) itaconate as a monomer for high-Dk (oxygen
permeable) contact lenses.

(Note: Specific synthesis papers for "perfluorooctyl itaconate" are often embedded within

broader fluoropolymer or patent literature. The protocols above are derived from standard

fluorinated ester synthesis methodologies validated in polymer chemistry.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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